Cas no 502755-64-8 (N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide)

• Product Name: N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide
• CAS No: 502755-64-8
• MF: C₁₉H₁₄ClN₃O₂
• MW: 351.786363124847
• CID: 6111432
• PubChem ID: 2382193
• Update Time: 2025-06-18

N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26612673
• Z56880389
• N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide
• 502755-64-8

• Inchi： 1S/C19H14ClN3O2/c1-23-16-5-3-2-4-14(16)17(19(23)25)15(10-21)18(24)22-11-12-6-8-13(20)9-7-12/h2-9H,11H2,1H3,(H,22,24)/b17-15+
• InChI Key： SDWKCTJENVFUOS-BMRADRMJSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(/C(/C#N)=C1/C(N(C)C2C=CC=CC=2/1)=O)=O

Computed Properties

• Exact Mass: 351.0774544g/mol
• Monoisotopic Mass: 351.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide

Professional Introduction to N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide (CAS No. 502755-64-8)

N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 502755-64-8, represents a unique structural motif that combines a variety of pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a central acetylamide moiety linked to a benzyl group substituted with a chlorine atom at the para position. This aromatic ring is further connected to a cyano group and an indole derivative. The indole moiety is particularly noteworthy, as it is a well-known scaffold in medicinal chemistry, often associated with bioactivities such as antimicrobial, anti-inflammatory, and anticancer properties.

The presence of the cyano group in the molecule introduces a polar functional group that can enhance solubility and interact with biological targets in specific ways. Additionally, the 1-methyl-2-oxo-2,3-dihydroindol-3(2H)-ylidene component adds complexity to the structure, potentially influencing both the electronic properties and the binding affinity of the compound. These structural features make N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in indole derivatives as pharmacological agents due to their diverse biological activities. The indole ring system is known to exhibit a wide range of bioeffects, including modulation of neurotransmitter systems, inhibition of enzymes involved in inflammation, and interaction with DNA repair mechanisms. The specific substitution pattern in N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide may confer unique properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the benzyl chloride moiety and the indole derivative suggests that it may possess both kinase inhibition and receptor binding capabilities. Such dual-targeting strategies are increasingly popular in modern drug design, as they can improve efficacy and reduce side effects by simultaneously modulating multiple pathways.

Recent studies have highlighted the importance of structural diversity in medicinal chemistry libraries. Compounds like N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol^-3H-ylidene)acetamide are valuable tools for exploring new chemical spaces and identifying novel pharmacological targets. The ability to synthesize and modify such complex molecules allows researchers to fine-tune their properties for optimal biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the indole core through cyclization reactions, followed by functionalization with the acetylamide group and the cyano substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the benzyl chloride moiety efficiently.

In terms of biological evaluation, N-[(4-chlorophenyl)methyl]-2-cyano-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol^-3H-ylidene))acetamide has shown promise in preliminary assays. Its ability to interact with biological targets such as kinases and transcription factors has been demonstrated in vitro. These findings suggest that further investigation could uncover new therapeutic applications for this compound or its derivatives.

The potential applications of this compound extend beyond traditional small-molecule drug development. It may also serve as a key intermediate in the synthesis of more complex molecules or be used to develop novel biochemical probes for studying enzyme mechanisms. The versatility of its structural framework makes it a valuable asset in any medicinal chemistry research program.

The future direction of research on N-[< strong>(4-chlorophenyl)methyl strong>] - < strong > 2 - cyano strong > - < strong > 2 - ( 1 - methyl strong > - < strong > 2 - oxo strong > - < strong > 23 - dihydro strong > - < strong > H - indol strong >< sup > -33 H sup > small > small > small > small > small )acetamide (CAS No. 502755- strong>]648 strong>) looks promising. Researchers are exploring various modifications to enhance its potency, selectivity, and pharmacokinetic properties. By leveraging computational methods such as molecular docking and virtual screening, scientists can identify promising derivatives before moving into costly wet-lab experiments.

In conclusion, N-[< strong>(4-chlorophenyl)methyl strong>] - < strong > 22 cyano strong > - ( methyl oxo hydro dihydro H indol ylidene) acetamide is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases.